Orazamide (Pyrazinamide): A Technical Guide to Synthesis and Chemical Properties
Orazamide (Pyrazinamide): A Technical Guide to Synthesis and Chemical Properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Pyrazinamide (PZA), also known as Orazamide, is a critical first-line antitubercular agent essential for the short-course treatment of tuberculosis (TB).[1][2] Its primary role is to eliminate persistent, semi-dormant populations of Mycobacterium tuberculosis residing in acidic environments, such as within macrophages, a feat not readily achieved by other anti-TB drugs.[2][3] PZA is a prodrug, meaning it is converted into its active form, pyrazinoic acid (POA), within the mycobacterial cell.[2][4][5] This unique activation mechanism and its efficacy against non-replicating bacilli have made it a cornerstone of modern combination therapies for both drug-susceptible and multidrug-resistant TB, significantly shortening treatment duration.[1][6] This guide provides an in-depth overview of its chemical properties, synthesis methodologies, and mechanism of action.
Chemical and Physical Properties
Pyrazinamide is a white crystalline powder with a slightly bitter taste.[5] It is an analog of nicotinamide and is sparingly soluble in water.[5] Its key properties are summarized in the table below.
| Property | Value | Source |
| IUPAC Name | pyrazine-2-carboxamide | [4] |
| Synonyms | Orazamide, Pyrazinecarboxamide, Aldinamide | [5][] |
| CAS Number | 98-96-4 | [4][5] |
| Molecular Formula | C₅H₅N₃O | [4][5] |
| Molecular Weight | 123.11 g/mol | [4] |
| Appearance | White crystalline powder or needles | [4][5] |
| Melting Point | 189-191 °C | [5][] |
| Boiling Point | Sublimes | [4] |
| Water Solubility | 15 mg/mL | [5] |
| pKa | 0.5 (at 25°C) | [5] |
| LogP (Octanol/Water) | -0.6 | [4][5] |
Synthesis of Pyrazinamide
The synthesis of Pyrazinamide can be achieved through several chemical routes. The most common strategies involve the amidation of pyrazine-2-carboxylic acid derivatives or the hydrolysis of 2-cyanopyrazine.
Synthesis from Pyrazine-2-carboxylic Acid
A prevalent method involves the conversion of pyrazine-2-carboxylic acid into a more reactive acyl derivative, typically an acyl chloride, which is then amidated.[8][9]
Synthesis from 2-Cyanopyrazine
Another major pathway begins with 2-cyanopyrazine, an important intermediate. The nitrile group is hydrolyzed under controlled conditions to yield the primary amide, Pyrazinamide.[1] The 2-cyanopyrazine intermediate is often synthesized from 2-bromopyrazine via a cyanation reaction.[10][11]
Thermal Decarboxylation Route
A patented process describes the preparation of Pyrazinamide through the thermal decarboxylation of pyrazine-2-carboxamide-3-carboxylic acid.[12] Heating this compound causes it to decarboxylate, and the resulting Pyrazinamide sublimes out of the reaction mixture, allowing for straightforward collection.[12]
Green Synthesis Approach
More recently, environmentally friendly methods have been developed. One such method employs the enzyme Lipozyme® TL IM to catalyze the direct amidation of pyrazine esters with amines in a greener solvent like tert-amyl alcohol, achieving high yields in short reaction times.[13]
Experimental Protocols
Protocol 1: Synthesis of Pyrazine-2-carbonyl chloride (3)
This protocol is adapted from the synthesis of pyrazinamide derivatives.[9]
-
Reactants: Place pyrazine-2-carboxylic acid (12.41 g, 0.10 mol) into a 250 mL round-bottom flask.
-
Solvent and Catalyst: Add 100 mL of methylene chloride as the solvent and 5 drops of N,N-dimethylformamide (DMF) as a catalyst.
-
Cooling: Place the flask in an ice-water bath and stir the mixture with a magnetic stirrer until the solution becomes clear.
-
Reagent Addition: While stirring, slowly add thionyl chloride (29 mL, 0.40 mol) dropwise, carefully controlling the rate of addition to manage the reaction temperature.
-
Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed under reflux for 8 hours.
-
Work-up: After reflux, the excess thionyl chloride and methylene chloride are removed under vacuum to yield the crude pyrazine-2-carbonyl chloride. This intermediate is often used immediately in the next step without further purification.
Protocol 2: Synthesis of Pyrazinamide (from Acyl Chloride)
-
Reactants: The crude pyrazine-2-carbonyl chloride (from Protocol 1) is dissolved in a suitable anhydrous solvent (e.g., toluene).
-
Amidation: The solution is cooled in an ice bath, and an excess of a source of ammonia (e.g., concentrated ammonium hydroxide or ammonia gas) is added slowly with vigorous stirring.
-
Reaction: The reaction is typically stirred for several hours at room temperature to ensure complete conversion.
-
Isolation: The resulting precipitate is collected by filtration.
-
Purification: The crude product is purified by recrystallization from a suitable solvent, such as water or alcohol, to yield pure Pyrazinamide crystals.[12]
Protocol 3: Synthesis of 2-Cyanopyrazine from 2-Bromopyrazine
This protocol is based on patented chemical synthesis methods.[10]
-
Reactants: In a reaction vessel under a nitrogen atmosphere, combine 2-bromopyrazine, sodium cyanide (1.0-2.0 molar equivalents), and an alkylbenzene solvent (e.g., toluene).
-
Catalyst System: Add the combined catalyst system consisting of cuprous iodide (5-30 mol% relative to 2-bromopyrazine), potassium iodide (1.5-3 molar equivalents relative to cuprous iodide), and N,N'-dimethylethylenediamine (1-1.5 mol% relative to 2-bromopyrazine).
-
Reaction: Heat the mixture to 100-150°C and maintain for 20-48 hours.
-
Work-up: After the reaction is complete, cool the mixture and filter to remove solid byproducts.
-
Purification: The filtrate is subjected to reduced pressure distillation (fractionation) to isolate the pure 2-cyanopyrazine product.
Mechanism of Action
Pyrazinamide's unique mechanism of action targets M. tuberculosis in acidic environments, a key factor in its sterilizing activity. It is a prodrug that requires enzymatic activation within the bacterium.[14][15]
-
Uptake and Activation: PZA passively diffuses into the M. tuberculosis bacillus.[16] Inside the cytoplasm, the bacterial enzyme pyrazinamidase (encoded by the pncA gene) hydrolyzes PZA into its active form, pyrazinoic acid (POA).[15][17]
-
Efflux and Protonation: POA is then expelled from the cell by a weak efflux pump.[16] In the acidic extracellular environment (pH ~5.5), such as within a phagolysosome, the POA molecule becomes protonated (HPOA).[3][16]
-
Re-entry and Accumulation: This protonated HPOA readily diffuses back into the neutral pH of the bacterial cytoplasm.[17] Inside, it deprotonates back to POA, effectively trapping the active molecule, leading to its accumulation.[16]
-
Cellular Damage: The accumulation of POA is believed to cause cell death through multiple disruptive actions:
-
Membrane Disruption: It disrupts membrane potential and interferes with cellular energy production and transport functions.[3][14][17]
-
Enzyme Inhibition: It has been proposed to inhibit fatty acid synthase I (FAS-I), an enzyme critical for the synthesis of fatty acids required for the mycobacterial cell wall.[3][14][17]
-
Inhibition of Trans-translation: Another proposed target is the ribosomal protein S1 (RpsA), where binding of POA inhibits trans-translation, a rescue mechanism for stalled ribosomes, thereby disrupting protein synthesis.[6][15]
-
References
- 1. Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. droracle.ai [droracle.ai]
- 4. Pyrazinamide | C5H5N3O | CID 1046 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Pyrazinamide | 98-96-4 [chemicalbook.com]
- 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
- 8. researchgate.net [researchgate.net]
- 9. Design, synthesis and biological activity of pyrazinamide derivatives for anti-Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
- 10. CN100427473C - Synthetic method of anti-tuberculosis drug pyrazinamide intermediate 2-cyanopyrazine - Google Patents [patents.google.com]
- 11. CN100484925C - Preparation process of intermediate 2-cyanpyrazine of pyrazinamide drug - Google Patents [patents.google.com]
- 12. US2780624A - Process of producing pyrazinamide - Google Patents [patents.google.com]
- 13. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06761D [pubs.rsc.org]
- 14. What is the mechanism of Pyrazinamide? [synapse.patsnap.com]
- 15. The Bewildering Antitubercular Action of Pyrazinamide - PMC [pmc.ncbi.nlm.nih.gov]
- 16. pure.johnshopkins.edu [pure.johnshopkins.edu]
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